Cas no 1185302-19-5 (2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride)

• Product Name: 2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride
• CAS No: 1185302-19-5
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• MDL: MFCD09997073
• CID: 4684109
• PubChem ID: 46735734
• Update Time: 2025-06-14

2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(3-pyrrolidinyloxy)pyridinehydrochloride
• 2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride
• 2-methyl-5-(pyrrolidin-3-yloxy)pyridine hydrochloride

• MDL： MFCD09997073
• Inchi： 1S/C10H14N2O.ClH/c1-8-2-3-9(7-12-8)13-10-4-5-11-6-10;/h2-3,7,10-11H,4-6H2,1H3;1H
• InChI Key： NBKIWQXYEHSCEM-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=NC(C)=CC=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride

Comprehensive Overview of 2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride (CAS No. 1185302-19-5)

2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride (CAS No. 1185302-19-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives, which are widely studied for their potential therapeutic applications. The presence of both methyl and pyrrolidinyloxy functional groups in its structure contributes to its unique chemical properties, making it a subject of interest in drug discovery and development.

In recent years, the demand for pyridine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride for its potential role in modulating biological pathways. The compound's hydrochloride salt form enhances its solubility, which is a critical factor in pharmacokinetic studies. This attribute aligns with the growing trend in the pharmaceutical industry to develop bioavailable and water-soluble drug candidates.

The synthesis of 2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride involves multi-step organic reactions, including alkylation and etherification processes. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. Its CAS No. 1185302-19-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most searched questions related to this compound is: "What are the applications of 2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride in drug development?" Current research suggests its potential as a building block for designing novel central nervous system (CNS) agents. The pyrrolidinyloxy moiety, in particular, is known to interact with neurotransmitter receptors, making it a candidate for treating neurological disorders. This aligns with the increasing global focus on mental health and neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Another trending topic is the compound's role in high-throughput screening (HTS). With the rise of artificial intelligence (AI) in drug discovery, 2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride is often included in virtual libraries for molecular docking studies. Its structural features make it a promising scaffold for optimizing ligand-receptor interactions, a key area of interest for researchers leveraging machine learning algorithms.

From a regulatory perspective, the compound is not classified as a hazardous material, which simplifies its handling and transportation. However, standard laboratory safety protocols must be followed during its use. The hydrochloride form ensures stability, reducing the risk of degradation during storage—a common concern among researchers working with pyridine derivatives.

In summary, 2-Methyl-5-(3-pyrrolidinyloxy)pyridine hydrochloride (CAS No. 1185302-19-5) represents a valuable tool in modern chemistry and pharmacology. Its unique structure, combined with its potential applications in CNS drug development and AI-driven research, positions it as a compound of high relevance in both academic and industrial settings. As scientific advancements continue, this molecule is likely to play an even more prominent role in addressing some of the most pressing health challenges of our time.